Cas no 1024789-46-5 (3-Ethyl-2-thioxo-5-(((3-(trifluoromethyl)phenyl)amino)methylene)-1,3-thiazolidin-4-one)

• Product Name: 3-Ethyl-2-thioxo-5-(((3-(trifluoromethyl)phenyl)amino)methylene)-1,3-thiazolidin-4-one
• CAS No: 1024789-46-5
• MF: C₁₃H₁₁F₃N₂OS₂
• MW: 332.36445069313
• MDL: MFCD08272772
• CID: 4677308
• Update Time: 2025-06-12

3-Ethyl-2-thioxo-5-(((3-(trifluoromethyl)phenyl)amino)methylene)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ETHYL-2-THIOXO-5-(((3-(TRIFLUOROMETHYL)PHENYL)AMINO)METHYLENE)-1,3-THIAZOLIDIN-4-ONE
• 3-ethyl-2-sulfanylidene-5-[[3-(trifluoromethyl)anilino]methylidene]-1,3-thiazolidin-4-one
• (5E)-3-ethyl-2-sulfanylidene-5-[[3-(trifluoromethyl)anilino]methylidene]-1,3-thiazolidin-4-one
• 3-Ethyl-2-thioxo-5-(((3-(trifluoromethyl)phenyl)amino)methylene)-1,3-thiazolidin-4-one

• MDL： MFCD08272772
• Inchi： 1S/C13H11F3N2OS2/c1-2-18-11(19)10(21-12(18)20)7-17-9-5-3-4-8(6-9)13(14,15)16/h3-7,19H,2H2,1H3/b17-7+
• InChI Key： YYRGJFCXLLMXOE-REZTVBANSA-N
• SMILES： S1C(N(C(=C1/C=N/C1=CC=CC(C(F)(F)F)=C1)O)CC)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 477
• Topological Polar Surface Area: 93.2

Additional information on 3-Ethyl-2-thioxo-5-(((3-(trifluoromethyl)phenyl)amino)methylene)-1,3-thiazolidin-4-one

Comprehensive Overview of 3-Ethyl-2-thioxo-5-(((3-(trifluoromethyl)phenyl)amino)methylene)-1,3-thiazolidin-4-one (CAS No. 1024789-46-5)

The compound 3-Ethyl-2-thioxo-5-(((3-(trifluoromethyl)phenyl)amino)methylene)-1,3-thiazolidin-4-one (CAS No. 1024789-46-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazolidin-4-one core and a trifluoromethylphenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors. The presence of the thioxo group and the methylene bridge further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. This aligns with the growing trend of fluorine-containing pharmaceuticals, a hot topic in medicinal chemistry. The 3-Ethyl-2-thioxo derivative stands out as a versatile intermediate, often explored in the synthesis of small molecule inhibitors and antimicrobial agents. Its CAS No. 1024789-46-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the compound's thiazolidinone ring is a privileged structure in drug design, known for its anti-inflammatory, antiviral, and anticancer properties. The incorporation of the ((3-(trifluoromethyl)phenyl)amino)methylene moiety introduces additional steric and electronic effects, which can fine-tune its binding affinity. This has led to investigations into its role as a kinase inhibitor or GPCR modulator, addressing current challenges in targeted therapy. Notably, the compound's ethyl substituent at the 3-position offers a balance between solubility and membrane permeability, a key consideration in ADME optimization.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in this molecule. Researchers leverage molecular docking and QSAR modeling to predict its interactions with biological targets, reducing experimental costs. Searches for "thiazolidinone derivatives in drug discovery" or "trifluoromethylphenyl applications" often highlight this compound's potential. Its CAS No. 1024789-46-5 is also linked to patents exploring its use in crop protection, reflecting cross-disciplinary utility.

Environmental and regulatory considerations are increasingly shaping research directions. The trifluoromethyl group, while beneficial for activity, raises questions about persistence and biodegradability. This has spurred studies into green chemistry approaches for synthesizing such compounds, including catalytic methods and solvent-free reactions. The compound's thioxo functionality also opens avenues for metal coordination chemistry, relevant to catalysis and material science.

In summary, 3-Ethyl-2-thioxo-5-(((3-(trifluoromethyl)phenyl)amino)methylene)-1,3-thiazolidin-4-one (CAS No. 1024789-46-5) exemplifies the convergence of structural ingenuity and practical utility. Its multifaceted applications—from pharmaceutical lead optimization to agrochemical innovation—underscore its value in modern chemistry. As interdisciplinary research evolves, this compound is poised to remain a focal point in the quest for sustainable and effective chemical solutions.